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Compound Name: Ophiopojaponin A

Cat. No.: B12386785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ophiopojaponin A, also known as Deacetyl ophiopojaponin A, is a steroidal glycoside that

has garnered interest within the scientific community. This technical guide provides a detailed

overview of its physicochemical properties, and where available, its biological activities and

associated methodologies. This document is intended to serve as a foundational resource for

researchers and professionals engaged in natural product chemistry, pharmacology, and drug

development.

Physicochemical Properties
A clear understanding of the physicochemical properties of a compound is fundamental for its

application in research and development. The known properties of Ophiopojaponin A are

summarized in the table below.
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Property Value Source

Molecular Formula C₄₆H₇₂O₁₈ [1]

Molecular Weight ~913.05 g/mol [2]

CAS Number 313054-32-9

Solubility 10 mM in DMSO

Natural Source Polygonatum glaberrimum

Note: Data on other physicochemical properties such as melting point, boiling point, and

stability are not readily available in the current body of scientific literature. Further experimental

characterization is required to establish these parameters.

Biological Activity and Mechanism of Action
Detailed studies on the specific biological activities and mechanisms of action of

Ophiopojaponin A are limited. However, its classification as a steroidal saponin from the

Polygonatum genus provides a basis for potential pharmacological effects. Steroidal saponins

from this genus have been reported to exhibit a wide range of biological activities, including:

Anti-tumor Activity[3]

Immunomodulatory Effects[3]

Anti-inflammatory Properties[3]

Hypoglycemic Effects[3]

It is important to note that these are general activities attributed to the class of compounds and

further research is necessary to determine if Ophiopojaponin A possesses these or other

specific biological functions.

Experimental Protocols
Due to the limited number of studies specifically focused on Ophiopojaponin A, detailed

experimental protocols for its investigation are not yet established in the public domain.
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Researchers interested in studying this compound would need to adapt general protocols for

the investigation of steroidal glycosides. A generalized workflow for such an investigation is

proposed below.

Proposed Experimental Workflow
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Caption: Proposed workflow for the extraction, characterization, and biological evaluation of

Ophiopojaponin A.

Signaling Pathway Analysis
Given the absence of specific mechanistic studies on Ophiopojaponin A, a hypothetical

signaling pathway diagram is presented below. This diagram illustrates a general pathway that

is often modulated by bioactive natural products with anti-inflammatory and anti-cancer
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properties. This is a speculative representation and requires experimental validation for

Ophiopojaponin A.
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Caption: Hypothetical signaling pathway potentially modulated by Ophiopojaponin A.
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Conclusion
Ophiopojaponin A is a steroidal glycoside with defined molecular formula and weight, but it

remains a largely uncharacterized compound in terms of its full physicochemical profile and

biological activities. The information presented in this guide serves as a starting point for

researchers and drug development professionals. There is a clear need for further investigation

to elucidate the therapeutic potential of this natural product. Future studies should focus on

comprehensive physicochemical characterization, screening for a broad range of biological

activities, and detailed mechanistic studies to uncover its mode of action.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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